Cas no 1805125-96-5 (2',6'-Dichloro-3'-(difluoromethoxy)propiophenone)

• Product Name: 2',6'-Dichloro-3'-(difluoromethoxy)propiophenone
• CAS No: 1805125-96-5
• MF: C₁₀H₈Cl₂F₂O₂
• MW: 269.072128295898
• CID: 4938380
• Update Time: 2025-05-23

2',6'-Dichloro-3'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-3'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8Cl2F2O2/c1-2-6(15)8-5(11)3-4-7(9(8)12)16-10(13)14/h3-4,10H,2H2,1H3
• InChI Key： ZIILCEWWPUPNPM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(CC)=O)Cl)OC(F)F

Computed Properties

• Exact Mass: 267.9869412 g/mol
• Monoisotopic Mass: 267.9869412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.07
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dichloro-3'-(difluoromethoxy)propiophenone

Comprehensive Overview of 2',6'-Dichloro-3'-(difluoromethoxy)propiophenone (CAS No. 1805125-96-5)

2',6'-Dichloro-3'-(difluoromethoxy)propiophenone (CAS No. 1805125-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated and difluoromethoxy-substituted propiophenone derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications due to its electron-withdrawing characteristics and steric effects, which influence reactivity in synthetic pathways.

The compound's molecular formula and structural features have been extensively studied to optimize its use in drug discovery and material science. Its difluoromethoxy group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a critical factor in modern medicinal chemistry. Recent trends in green chemistry have also sparked interest in developing sustainable synthesis methods for this compound, aligning with global efforts to reduce environmental impact.

In the context of user-searched queries, topics such as "synthetic routes for 2',6'-Dichloro-3'-(difluoromethoxy)propiophenone" and "applications of difluoromethoxy compounds" are frequently explored. These reflect the growing demand for high-value intermediates in industrial and academic settings. Additionally, the compound's role in catalysis and ligand design has been highlighted in recent publications, further driving its relevance in cutting-edge research.

From a technical perspective, the physicochemical properties of CAS No. 1805125-96-5, including solubility, melting point, and stability under various conditions, are critical for its handling and application. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity and confirm its structure. These details are essential for researchers aiming to incorporate this compound into complex synthetic schemes.

The market demand for 2',6'-Dichloro-3'-(difluoromethoxy)propiophenone is closely tied to advancements in precision medicine and crop protection. For instance, its derivatives have shown promise in targeted therapies and pesticide formulations, addressing challenges like resistance management and selective toxicity. Such applications resonate with current industry trends and regulatory priorities, making it a compound of sustained interest.

In summary, 2',6'-Dichloro-3'-(difluoromethoxy)propiophenone (CAS No. 1805125-96-5) represents a versatile and highly functionalized building block in organic synthesis. Its multidisciplinary applications and alignment with emerging technologies ensure its continued prominence in scientific literature and industrial workflows. Future research will likely focus on scalable production methods and novel derivatives, further expanding its utility across diverse fields.